3-(1H-naphtho[2,3-d]imidazol-2-yl)aniline

• IUPAC Name: 3-(1H-benzo[f]benzimidazol-2-yl)aniline
• InChI: InChI=1S/C17H13N3/c18-14-7-3-6-13(8-14)17-19-15-9-11-4-1-2-5-12(11)10-16(15)20-17/h1-10H,18H2,(H,19,20)
• InChI Key: AQDKTHFYGXJVBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)NC(=N3)C4=CC(=CC=C4)N
• Molecular Formula: C17H13N3
• Molecular Weight: 259.30 g/mol

Description

Synthesis Analysis

The synthesis of 3-(1H-naphtho[2,3-d]imidazol-2-yl)aniline involves several steps including the condensation and cyclization reactions. The synthesis can be carried out using different starting materials such as 2,3-diaminonaphthalene reacting with appropriate aldehydes or ketones under specific conditions. For example, novel synthesis methods involving Rh(III)-catalyzed C–H functionalization have been reported, indicating a trend towards more efficient and diverse synthetic routes (Li et al., 2020).

Molecular Structure Analysis

The molecular structure of this compound has been studied using various spectroscopic and crystallographic techniques. Structural analysis reveals detailed insights into its molecular geometry, bond lengths, and angles. The compound exhibits a specific conformation influenced by its fused ring system, which can significantly impact its chemical reactivity and interactions with other molecules (Şahin et al., 2014).

Chemical Reactions and Properties

This compound participates in various chemical reactions, including but not limited to, C-H functionalization, coupling reactions, and nucleophilic substitutions. Its reactivity pattern is influenced by the naphthimidazole core, which can undergo electrophilic and nucleophilic attacks, leading to a wide range of derivatives with diverse biological and physical properties (Lisboa et al., 2011).

Physical Properties Analysis

The physical properties of this compound, such as melting point, solubility, and crystalline structure, have been extensively studied. These properties are crucial for determining its applicability in different environments and formulations. The compound's stability, solubility in various solvents, and crystalline form can significantly influence its handling and application in scientific research (Jayabharathi et al., 2015).

Chemical Properties Analysis

The chemical properties of this compound, such as acidity, basicity, and reactivity towards different classes of reagents, have been explored in detail. Understanding these properties is essential for its utilization in chemical syntheses and for predicting its behavior under various chemical conditions. Its electron-donating and -withdrawing characteristics, influenced by the naphthimidazole moiety, play a crucial role in its chemical interactions and potential applications (Zare et al., 2012).

Mechanism of Action

Target of Action

The primary target of 3-(1H-naphtho[2,3-d]imidazol-2-yl)aniline is the C522 residue of p97 . This compound has been shown to retain selectivity among the complicated whole proteome . Other potential targets include Syk , which is closely related to the occurrence and development of hematological malignancies , and microtubule assembly formation in certain cell lines .

Mode of Action

The compound interacts with its targets primarily through inhibition . For instance, it inhibits the microtubule assembly formation .

Pharmacokinetics

It is known that imidazole, a core structure in this compound, is highly soluble in water and other polar solvents , which could potentially influence its absorption and distribution.

Result of Action

The molecular and cellular effects of this compound’s action include the inhibition of microtubule assembly formation and the induction of apoptosis in certain cell lines . It also demonstrated significant antiproliferative activities against certain cancer cell lines .

Future Directions

The future directions for “3-(1H-naphtho[2,3-d]imidazol-2-yl)aniline” and similar compounds could involve further exploration of their broad range of chemical and biological properties. This could lead to the development of new drugs with potential applications in various fields of medicine.